![molecular formula C12H23NO3 B2692687 Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate CAS No. 2248309-58-0](/img/structure/B2692687.png)
Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate
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Overview
Description
Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate, also known as Boc-4-amino-1-methyl-2-oxa-4-pentanoic acid, is a chemical compound commonly used in scientific research. It belongs to the class of amino acid derivatives and is widely used in the synthesis of peptides and proteins.
Mechanism of Action
The mechanism of action of Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid is not well understood. However, it is believed to act as a prodrug, which is a compound that is inactive until it is metabolized in the body. Once metabolized, Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid is thought to act as a substrate for enzymes involved in the synthesis of peptides and proteins.
Biochemical and Physiological Effects:
Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid has no known biochemical or physiological effects on its own. However, it is commonly used as a building block for the synthesis of peptides and proteins, which can have a wide range of biochemical and physiological effects depending on the specific compound being synthesized.
Advantages and Limitations for Lab Experiments
One advantage of using Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid in lab experiments is its versatility. It can be modified to introduce various functional groups, making it useful in a wide range of research applications. However, one limitation of using Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid is its relatively high cost compared to other building blocks for peptide and protein synthesis.
Future Directions
For the use of Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid include the development of new methods for peptide and protein synthesis, modification to introduce new functional groups, and the development of new drug delivery systems or diagnostic tools.
Synthesis Methods
The synthesis of Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid involves the reaction of tert-butyl 2-bromoacetate with 4-(aminomethyl)oxan-4-ol in the presence of a base such as sodium hydride or potassium carbonate. The reaction yields tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate, which is then treated with trifluoroacetic acid to remove the tert-butyl protecting group, resulting in the final product, Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid.
Scientific Research Applications
Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid is commonly used in scientific research as a building block for the synthesis of peptides and proteins. It is also used in the development of pharmaceuticals and biologically active compounds. Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate1-methyl-2-oxa-4-pentanoic acid is a versatile compound that can be modified to introduce various functional groups, making it useful in a wide range of research applications.
properties
IUPAC Name |
tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO3/c1-11(2,3)16-10(14)8-12(9-13)4-6-15-7-5-12/h4-9,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNKWERAPPAUXLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC1(CCOCC1)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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